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Compound of Interest

3-Nitro-4-(pyrrolidin-1-
Compound Name:
yl)benzaldehyde

cat. No.: B1297665

This technical guide provides a comprehensive overview of the physicochemical properties, a
proposed synthetic route, and predicted spectral characteristics of 3-Nitro-4-(pyrrolidin-1-
yl)benzaldehyde. This document is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Physicochemical Properties

3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde is a solid organic compound.[1] Limited experimental
data is publicly available for this specific molecule. The following table summarizes its known
and predicted physicochemical properties.
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Property Value Source

Molecular Formula C11H12N203 [1]

Molecular Weight 220.22 g/mol [1]

Melting Point 103 °C Commercial Source
Boiling Point 396.8 £37.0 °C Predicted

Physical Form

Solid

[1]

No experimental data
available. Solubility is

Solubility predicted to be low in water
and higher in organic solvents
like DMSO, DMF, and

chlorinated solvents.
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Synthesis and Experimental Protocols

A detailed, experimentally validated protocol for the synthesis of 3-Nitro-4-(pyrrolidin-1-
yl)benzaldehyde is not readily available in the public domain. However, a plausible two-step
synthetic route can be proposed based on established organic chemistry reactions:
electrophilic aromatic substitution (nitration) followed by nucleophilic aromatic substitution.

Proposed Synthetic Pathway:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://nmr.oxinst.com/assets/uploads/Analysis_of_the_reduction_product_of_3_nitrobenzaldehyde_using_Pulsar_technical_paper_Web.pdf
https://nmr.oxinst.com/assets/uploads/Analysis_of_the_reduction_product_of_3_nitrobenzaldehyde_using_Pulsar_technical_paper_Web.pdf
https://nmr.oxinst.com/assets/uploads/Analysis_of_the_reduction_product_of_3_nitrobenzaldehyde_using_Pulsar_technical_paper_Web.pdf
https://nmr.oxinst.com/assets/uploads/Analysis_of_the_reduction_product_of_3_nitrobenzaldehyde_using_Pulsar_technical_paper_Web.pdf
https://nmr.oxinst.com/assets/uploads/Analysis_of_the_reduction_product_of_3_nitrobenzaldehyde_using_Pulsar_technical_paper_Web.pdf
https://nmr.oxinst.com/assets/uploads/Analysis_of_the_reduction_product_of_3_nitrobenzaldehyde_using_Pulsar_technical_paper_Web.pdf
https://www.benchchem.com/product/b1297665?utm_src=pdf-body
https://www.benchchem.com/product/b1297665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Biological Activities of Related Scaffolds

3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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